Cas no 2172475-23-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2172475-23-7
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 5930515
• PubChem ID: 165531232
• Update Time: 2025-11-01

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1565773
• 2172475-23-7
• EN300-1565771
• 2171253-65-7
• 1-methyl-3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1H-pyrazole-4-carboxylic acid
• 2171243-53-9
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1565772
• 1-methyl-3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C25H24N4O5/c1-29-12-20(24(31)32)22(28-29)27-23(30)14-10-15(11-14)26-25(33)34-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-9,12,14-15,21H,10-11,13H2,1H3,(H,26,33)(H,31,32)(H,27,28,30)
• InChI Key： VRQUBFSGRRIGDJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C(C(=O)O)=CN(C)N=2)=O)C1)=O

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2172475-23-7)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2172475-23-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic systems and functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a cyclobutaneamido group in its molecular structure suggests potential applications in the design of novel bioactive agents, particularly in the context of drug discovery and development.

The fluoren-9-ylmethoxycarbonyl group is a key feature of this compound, often employed in medicinal chemistry due to its ability to enhance the solubility and metabolic stability of attached molecules. This group is also known for its role in modulating the binding affinity of drug candidates to biological targets. In contrast, the cyclobutaneamido moiety introduces rigidity to the molecular scaffold, which can be advantageous in optimizing receptor interactions. The combination of these structural elements makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1-methyl-1H-pyrazole-4-carboxylic acid a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, the pyrazole core of this molecule is known to interact with heme-containing enzymes, which are critical targets in the development of antimalarial and anticancer drugs. The fluoren-9-ylmethoxycarbonyl group further enhances the potential for such interactions by providing a hydrophobic surface that can engage with aromatic pockets in protein binding sites.

The cyclobutaneamido group contributes to the overall stability of the molecule, making it less susceptible to degradation under physiological conditions. This stability is particularly important for drug candidates that require prolonged circulation or exposure to biological environments. Additionally, the presence of a methyl group at the 1-position of the pyrazole ring adds another layer of structural complexity, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound. These features collectively make 3-3-(({(9H-fluoren-9-ylmethoxycarbonyl})amino)cyclobutaneamido}-1-methyl)-1H-pyrazole)-4-carboxylic acid an intriguing subject for further investigation.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain kinases and proteases, which are overexpressed in various diseases, including cancer and inflammatory disorders. The fluoren-9-ylmethoxycarbonyl group has been shown to modulate enzyme activity by influencing substrate binding affinity, while the rigid cyclobutane ring helps maintain optimal conformational alignment with biological targets. These findings are particularly promising given the growing interest in kinase inhibitors as therapeutic agents.

Furthermore, the pyrazole moiety has been implicated in various pharmacological effects due to its ability to interact with multiple biological pathways. For example, pyrazole derivatives have been reported to possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes and other mediators of inflammation. The structural features of 3-(3-(({(9H-fluoren)-9-yldimethoxymethylene}carbamoyl)amino)cyclobutylcarbamoyl)-1-methylpyrazol]-4-carboxylic acid may enable it to mimic or modulate these interactions, offering a new approach to treating inflammatory diseases.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. Modern synthetic methodologies have allowed chemists to incorporate multiple functional groups into a single molecule while maintaining regioselectivity and stereochemical control. This level of synthetic sophistication is essential for developing drug candidates that can effectively interact with biological targets without unintended side effects.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(3-(({(9-fluorenylmethoxy)carbonyl}amino)cyclobutylcarbamoyl)-1-methylpyrazol]-4-carboxylic acid (CAS No. 2172475–23–7) are poised to play a crucial role in next-generation drug development. The combination of structural complexity and functional diversity makes this molecule a valuable tool for exploring new pharmacological strategies across multiple disease areas. Future studies will likely focus on optimizing its chemical properties for improved bioavailability and target specificity while exploring its potential as a lead compound for novel therapeutics.

In conclusion,3-(3-(({(9-fluorenylmethoxy)carbonyl}amino)cyclobutylcarbamoyl)-1-methylpyrazol]-4-carboxylic acid (CAS No. 2172475–23–7) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features offer a rich foundation for developing new bioactive molecules with significant therapeutic potential. As our understanding of biological systems continues to evolve,fluorenylmethoxycarbonylamino)cyclobutaneamido}-1-methyl)-1H-pyrazole)-4-carboxylic acid will undoubtedly contribute valuable insights into disease mechanisms and treatment strategies.